Cas no 5458-66-2 (Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester)

• Product Name: Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester
• CAS No: 5458-66-2
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 377160
• PubChem ID: 229791
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester Chemical and Physical Properties

Names and Identifiers

• butyl 2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylate
• Cyclopropanecarboxylicacid, 2,2-dimethyl-3-(2-methyl-1-propen-1-yl)-, butyl ester
• AC1L5I37
• AC1Q66VI
• AR-1I1135
• butyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• CTK5A1813
• d,l-trans-Chrysanthemsaeure-butylester
• NSC23749
• SureCN809165
• 5458-66-2
• NSC-23749
• SCHEMBL809165
• DTXSID20281990
• Butyl 2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropane-1-carboxylate

• Inchi： 1S/C14H24O2/c1-6-7-8-16-13(15)12-11(9-10(2)3)14(12,4)5/h9,11-12H,6-8H2,1-5H3
• InChI Key： ADZPEJQJURBWCD-UHFFFAOYSA-N
• SMILES： O(CCCC)C(C1C(/C=C(\C)/C)C1(C)C)=O

Computed Properties

• Exact Mass: 224.17772
• Monoisotopic Mass: 224.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.971
• Boiling Point: 264.2°Cat760mmHg
• Flash Point: 105.4°C
• Refractive Index: 1.502
• PSA: 26.3
• LogP: 3.56810